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Compound of Interest

Compound Name:
Tert-butyl 6-aminopyridin-2-

ylcarbamate

CAS No.: 322690-31-3

Cat. No.: B1521375

Get Quote

In the landscape of modern medicinal chemistry, success is often dictated by the strategic and

efficient assembly of complex molecular architectures. tert-Butyl 6-aminopyridin-2-
ylcarbamate (CAS No: 322690-31-3) has emerged as a cornerstone building block for this

very purpose.[1][2] Its value lies not in its own biological activity, but in its elegantly simple, yet

powerful, bifunctional nature. The molecule features a pyridine scaffold substituted with two

amino groups at the 2 and 6 positions, where one is a free, nucleophilic primary amine and the

other is protected as a tert-butyloxycarbonyl (Boc) carbamate.[3]

This differential protection is the key to its utility. The Boc group serves as a temporary shield,

deactivating the 2-amino group's nucleophilicity and allowing chemists to perform selective

chemistry on the free 6-amino position.[4][5] Once the desired modification at the 6-position is

complete, the Boc group can be cleanly removed under acidic conditions, revealing the 2-

amino group for subsequent reactions.[6] This "orthogonal" handle makes it an invaluable

intermediate in the multi-step synthesis of highly substituted pyridine derivatives, particularly

those developed as kinase inhibitors in oncology and other therapeutic areas.[7][8] This guide

provides a senior application scientist's perspective on the synthesis, properties, and strategic

application of this critical synthetic intermediate.
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Physicochemical and Spectroscopic Profile
A foundational understanding of a reagent begins with its physical and analytical

characteristics. These properties are critical for reaction monitoring, quality control, and

structural confirmation.

Property Value Source

CAS Number 322690-31-3 [1][2]

Molecular Formula C10H15N3O2 [3]

Molecular Weight 209.25 g/mol [3]

Appearance
Typically an off-white to light

yellow solid
Generic MSDS

Monoisotopic Mass 209.11642 Da [3]

Predicted XlogP 1.4 [3]

Spectroscopic Data:

Type Expected Features

¹H NMR

Signals corresponding to the tert-butyl protons

(singlet, ~1.5 ppm, 9H), aromatic pyridine

protons (three distinct signals in the ~6.0-7.5

ppm range), and protons from the two amino

groups (broad singlets).

¹³C NMR

Resonances for the quaternary and methyl

carbons of the Boc group (~80 ppm and ~28

ppm, respectively), the carbamate carbonyl

(~153 ppm), and the distinct carbons of the

pyridine ring.[9]

Mass Spec (ESI+) Expected [M+H]⁺ ion at m/z 210.12.[3]
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Synthesis and Mechanistic Insight
The most common and logical synthesis of tert-butyl 6-aminopyridin-2-ylcarbamate starts

from the commercially available 2,6-diaminopyridine. The core challenge is to achieve mono-

protection with regioselectivity.

Core Synthetic Pathway: Regioselective N-Boc
Protection
The reaction involves the treatment of 2,6-diaminopyridine with one equivalent of di-tert-butyl

dicarbonate (Boc₂O). While both amino groups are nucleophilic, subtle differences in their

electronic environment and reaction kinetics often allow for the isolation of the desired mono-

Boc protected product in reasonable yields. The slight asymmetry introduced upon the first

protection event can disfavor a second protection, especially when stoichiometry is carefully

controlled.

Caption: Synthesis of the target compound from 2,6-diaminopyridine.

Experimental Protocol: Laboratory-Scale Synthesis
This protocol is a representative procedure synthesized from common organic chemistry

practices for N-Boc protection.[6]

Materials:

2,6-Diaminopyridine

Di-tert-butyl dicarbonate (Boc₂O)

Tetrahydrofuran (THF), anhydrous

Triethylamine (TEA, optional)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)
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Silica gel for column chromatography

Solvents for chromatography (e.g., Ethyl Acetate, Hexanes)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen), dissolve 2,6-diaminopyridine (1.0 eq) in anhydrous THF.

Reagent Addition: Add di-tert-butyl dicarbonate (1.0 eq), either neat or as a solution in THF,

dropwise to the stirred solution at 0 °C (ice bath). Causality Note: Slow addition at reduced

temperature helps control the exotherm and improve selectivity for mono-alkylation over di-

alkylation.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel

and dilute with ethyl acetate. Wash the organic layer sequentially with saturated NaHCO₃

solution and brine. Trustworthiness Note: The bicarbonate wash removes any unreacted

acidic byproducts, ensuring a cleaner crude product.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure

tert-butyl 6-aminopyridin-2-ylcarbamate.

Application in Drug Discovery: A Gateway to Kinase
Inhibitors
The true value of this reagent is realized in its application as a versatile intermediate. The free

6-amino group is a potent nucleophile, readily participating in coupling reactions, while the

protected 2-amino group waits to be unveiled for a subsequent transformation. This strategy is

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1521375/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-bifunctional-pyridine-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


frequently employed in the synthesis of kinase inhibitors, which often feature a substituted

heterocyclic core.[7][10]

General Workflow in Multi-Step Synthesis
The typical workflow involves using the 6-amino group as an anchor point for building

complexity, followed by deprotection and further functionalization at the 2-position.

Start: tert-Butyl
6-aminopyridin-2-ylcarbamate

Step 1: Couple Electrophile (R1-X)
at 6-Amino Position

Intermediate A:
6-Substituted, 2-Boc-Protected Pyridine

Step 2: Deprotection
(e.g., TFA in DCM)

Intermediate B:
6-Substituted 2,6-Diaminopyridine Derivative

Step 3: Couple Electrophile (R2-Y)
at 2-Amino Position

Final Product:
Di-substituted Pyridine Scaffold

Click to download full resolution via product page

Caption: General synthetic workflow using the title compound.

Case Study: Building Blocks for Bruton's Tyrosine
Kinase (BTK) Inhibitors
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Several potent kinase inhibitors utilize a di-substituted pyridine or pyrimidine core. For instance,

in the development of novel Bruton's Tyrosine Kinase (BTK) inhibitors, a common strategy

involves reacting a protected aminopyridine with a suitable electrophile.[7] tert-Butyl 6-
aminopyridin-2-ylcarbamate is an ideal starting point for such syntheses.

Example Application:

Target Class Example Scaffold
Role of
Intermediate

Reference

BTK Inhibitors
N,9-Diphenyl-9H-

purin-2-amine

Provides the

aminopyridine moiety

for coupling with a

chloropyrimidine

derivative.

[7]

ULK1 Inhibitors Aminopyrimidine

Serves as a key

fragment for building

the core inhibitor

structure.

[10]

SYK Inhibitors
Pyrazolo[3,4-

d]pyridine

The aminopyridine

can be a precursor to

more complex

heterocyclic systems.

[11]

IRAK4 Inhibitors
Piperidine-based

structures

Used in the synthesis

of chiral intermediates

for complex inhibitors.

[8]

Conclusion
tert-Butyl 6-aminopyridin-2-ylcarbamate is more than just a chemical reagent; it is a

strategic tool that enables efficiency and precision in synthetic chemistry. Its differential

protection allows for a logical and controlled construction of complex molecules, saving steps

and improving yields by directing reactivity to the desired position. For researchers and drug

development professionals, understanding the synthesis and application of this building block
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is essential for the rapid and effective development of next-generation therapeutics, particularly

in the competitive field of kinase inhibitor discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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